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Get Quote

Insights from General Vinpocetine Research

The following table summarizes key information on Vinpocetine's structure and related synthetic studies that

could inform your work on its N-Oxide.

Aspect Description & Relevance

Core Structure Vinpocetine is a semi-synthetic derivative of vincamine. Its fundamental

structure consists of a pentagonal ring (E) and four hexagonal rings (A, B, C, D)
[1].

Known Metabolic
Pathway

A primary known metabolite of Vinpocetine is apovincaminic acid, resulting
from the hydrolysis of the ester group, not N-oxidation [2] [3].

Reported
Synthetic
Modifications

Recent research has successfully created new derivatives by modifying the ester
group at position 14. Replacing this group with extended side chains has yielded

compounds with 5 to 8-fold higher PDE1A inhibitory activity than Vinpocetine
[1].

Experimental Workflow for Derivative Synthesis &
Evaluation
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Although specific for other derivatives, the methodology from recent studies provides a robust framework

that can be adapted for synthesizing and evaluating new compounds like Vinpocetine N-Oxide. The

workflow below outlines the key stages.

Start: Vinpocetine
Core Structure

Structural Modification
(e.g., at position 14)

Compound Characterization
(1H NMR, 13C NMR, HRMS)

Biological Activity Screening
(e.g., PDE1A Inhibition Assay)

Computational Analysis
(Molecular Docking with Protein Model)

Identify Lead Compounds
for Further Development
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Suggestions for Your Next Steps

Given the lack of direct information on Vinpocetine N-Oxide, here are suggestions to guide your research:
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Refine Your Search: Use specialized scientific databases like SciFinder, Reaxys, or PubMed to

perform a more precise literature search for "Vinpocetine N-Oxide" or general "vinca alkaloid N-
oxidation" protocols.

Focus on Reaction Engineering: The core challenge will likely be developing a selective oxidation
process for the specific nitrogen atom in the Vinpocetine structure. Investigate different oxidizing

agents and reaction conditions (solvent, temperature, catalyst) to optimize yield and minimize by-
products.

Prioritize Characterization: As shown in the workflow, thoroughly characterizing your synthesized
compound with NMR and mass spectrometry is critical to confirm you have successfully produced the

desired N-Oxide derivative and not an alternative oxidation product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
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